molecular formula C18H16N2O3 B5876655 2-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)-N-(4-methylbenzyl)acetamide CAS No. 6120-34-9

2-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)-N-(4-methylbenzyl)acetamide

Cat. No. B5876655
CAS RN: 6120-34-9
M. Wt: 308.3 g/mol
InChI Key: QKBGMMOQUUXRTO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)-N-(4-methylbenzyl)acetamide, also known as Compound X, is a novel chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. The compound has been synthesized using a specific method and has been extensively studied to understand its mechanism of action, biochemical and physiological effects, and future directions for research. In

Mechanism of Action

The mechanism of action of 2-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)-N-(4-methylbenzyl)acetamide X is not fully understood, but it is believed to involve the inhibition of specific enzymes and signaling pathways in cells. The compound has been shown to inhibit the activity of certain kinases and phosphatases, which play critical roles in various cellular processes, including cell proliferation, differentiation, and apoptosis. Additionally, 2-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)-N-(4-methylbenzyl)acetamide X has been shown to modulate the activity of specific transcription factors, which regulate gene expression and cellular responses to various stimuli.
Biochemical and Physiological Effects:
2-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)-N-(4-methylbenzyl)acetamide X has been shown to have various biochemical and physiological effects on cells and tissues. The compound has been shown to induce cell cycle arrest and apoptosis in cancer cells, which makes it a potential candidate for cancer therapy. Additionally, 2-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)-N-(4-methylbenzyl)acetamide X has been shown to have anti-inflammatory effects and to modulate the immune response, which makes it a potential candidate for the treatment of various inflammatory and autoimmune diseases.

Advantages and Limitations for Lab Experiments

2-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)-N-(4-methylbenzyl)acetamide X has several advantages for lab experiments, including its high purity, stability, and solubility in various solvents. Additionally, the compound is relatively easy to synthesize using a specific method, which makes it readily available for research. However, the compound has some limitations, including its potential toxicity and limited availability of information on its safety and efficacy in humans.

Future Directions

There are several future directions for research on 2-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)-N-(4-methylbenzyl)acetamide X. One potential direction is to further investigate its mechanism of action and identify specific targets for its activity. Additionally, further studies are needed to understand the safety and efficacy of the compound in humans and to develop potential drug candidates based on its structure. Finally, the compound's potential applications in material science and other fields should be explored further.

Synthesis Methods

2-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)-N-(4-methylbenzyl)acetamide X is synthesized using a specific method that involves the reaction of 2-nitrobenzaldehyde and 4-methylbenzylamine in the presence of acetic anhydride and sulfuric acid. The reaction yields 2-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)-N-(4-methylbenzyl)acetamide X as a white crystalline solid, which is then purified using recrystallization. The purity of the compound is confirmed using various analytical techniques, including nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC).

Scientific Research Applications

2-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)-N-(4-methylbenzyl)acetamide X has been extensively studied for its potential applications in various fields, including medicinal chemistry, drug discovery, and material science. The compound has shown promising results in preclinical studies as a potential drug candidate for the treatment of various diseases, including cancer, neurodegenerative disorders, and inflammation. Additionally, 2-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)-N-(4-methylbenzyl)acetamide X has been used as a building block for the synthesis of other compounds with potential applications in material science.

properties

IUPAC Name

2-(1,3-dioxoisoindol-2-yl)-N-[(4-methylphenyl)methyl]acetamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C18H16N2O3/c1-12-6-8-13(9-7-12)10-19-16(21)11-20-17(22)14-4-2-3-5-15(14)18(20)23/h2-9H,10-11H2,1H3,(H,19,21)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

QKBGMMOQUUXRTO-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC=C(C=C1)CNC(=O)CN2C(=O)C3=CC=CC=C3C2=O
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C18H16N2O3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID80976714
Record name 2-(1,3-Dioxo-1,3-dihydro-2H-isoindol-2-yl)-N-[(4-methylphenyl)methyl]ethanimidic acid
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID80976714
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

308.3 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)-N-(4-methylbenzyl)acetamide

CAS RN

6120-34-9
Record name 2-(1,3-Dioxo-1,3-dihydro-2H-isoindol-2-yl)-N-[(4-methylphenyl)methyl]ethanimidic acid
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID80976714
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.